Cas no 835650-90-3 (Benzenesulfonamide, N-(4-iodo-2-butenyl)-4-methyl-N-2-propenyl-)
835650-90-3 structure
Product Name:Benzenesulfonamide, N-(4-iodo-2-butenyl)-4-methyl-N-2-propenyl-
CAS No:835650-90-3
MF:C14H18INO2S
MW:391.267694950104
CID:668979
PubChem ID:71415035
Update Time:2025-04-19
Benzenesulfonamide, N-(4-iodo-2-butenyl)-4-methyl-N-2-propenyl- Chemical and Physical Properties
Names and Identifiers
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- Benzenesulfonamide, N-(4-iodo-2-butenyl)-4-methyl-N-2-propenyl-
- N-(4-iodobut-2-enyl)-4-methyl-N-prop-2-enylbenzenesulfonamide
- N-(4-Iodobut-2-en-1-yl)-4-methyl-N-(prop-2-en-1-yl)benzene-1-sulfonamide
- DTXSID90834457
- 835650-90-3
-
- Inchi: 1S/C14H18INO2S/c1-3-11-16(12-5-4-10-15)19(17,18)14-8-6-13(2)7-9-14/h3-9H,1,10-12H2,2H3
- InChI Key: FIDYZYHAAGMYMG-UHFFFAOYSA-N
- SMILES: ICC=CCN(CC=C)S(C1C=CC(C)=CC=1)(=O)=O
Computed Properties
- Exact Mass: 391.01030g/mol
- Monoisotopic Mass: 391.01030g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 392
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.6
- Topological Polar Surface Area: 45.8Ų
Benzenesulfonamide, N-(4-iodo-2-butenyl)-4-methyl-N-2-propenyl- Related Literature
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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